Cas no 140192-92-3 (1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-)

1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- structure
140192-92-3 structure
Product Name:1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
CAS No:140192-92-3
MF:C11H6F3N3
MW:237.180652141571
CID:1287331
Update Time:2024-08-03

1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-f]isoquinoline, 2-(trifluoromethyl)-
    • Inchi: 1S/C11H6F3N3/c12-11(13,14)10-16-8-2-1-6-5-15-4-3-7(6)9(8)17-10/h1-5H,(H,16,17)
    • InChI Key: OKILXHGCAOGXTJ-UHFFFAOYSA-N
    • SMILES: C1C2=C(C3NC(C(F)(F)F)=NC=3C=C2)C=CN=1

Computed Properties

  • Exact Mass: 237.05148

Experimental Properties

  • Density: 1.520±0.06 g/cm3(Predicted)
  • Boiling Point: 407.9±45.0 °C(Predicted)
  • PSA: 41.57
  • pka: 7.46±0.30(Predicted)
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